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Compound of Interest

Compound Name: Dihexadecylamine

Cat. No.: B091279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and

toxicological profile of Dihexadecylamine (CAS No. 16724-63-3). The information is intended

to guide researchers, scientists, and drug development professionals in the safe use and

management of this long-chain aliphatic amine.

Chemical and Physical Properties
Dihexadecylamine, also known as dicetylamine or N-hexadecylhexadecan-1-amine, is a

secondary fatty amine with two C16 alkyl chains.[1] Its long hydrocarbon chains render it

hydrophobic, while the amine group allows for interactions with polar substances.[1] It is

generally soluble in organic solvents with limited solubility in water.[1]

Table 1: Chemical and Physical Properties of Dihexadecylamine
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Property Value Source(s)

CAS Number 16724-63-3 [2][3]

Molecular Formula C₃₂H₆₇N [2][3]

Molecular Weight 465.9 g/mol [2][3]

IUPAC Name
N-hexadecylhexadecan-1-

amine
[2]

Synonyms

Dicetylamine,

Di(hexadecyl)amine, N,N-

Dihexadecylamine

[1][2]

Physical State
Colorless to pale yellow liquid

or solid
[1]

Solubility
Insoluble in water; Soluble in

organic solvents
[1]

LogP (Octanol-Water Partition

Coefficient)
15.3 (Computed) [2]

Hazard Identification and Classification
Dihexadecylamine is classified as hazardous to the aquatic environment. While specific

toxicity data for humans is limited, information from structurally similar long-chain amines

suggests a potential for skin and eye irritation.[1][4]

Table 2: GHS Classification of Dihexadecylamine

Hazard Class Hazard Category Hazard Statement Source(s)

Hazardous to the

aquatic environment,

acute hazard

Acute 1
H400: Very toxic to

aquatic life
[2][5]

Hazardous to the

aquatic environment,

long-term hazard

Chronic 1

H410: Very toxic to

aquatic life with long

lasting effects

[2][5]
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Toxicological Information
Comprehensive toxicological data for Dihexadecylamine is not readily available. However,

data from close structural analogues, such as di-C14-18-alkyl amines, provide valuable insights

into its potential toxicological profile. The primary toxicity concerns for long-chain aliphatic

amines are local effects (irritation and corrosion) due to the amine functionality, rather than

systemic toxicity.[4]

Table 3: Summary of Toxicological Data (Based on Analogue Chemicals)

Endpoint Species Method Results
Classificati
on

Source(s)

Acute Oral

Toxicity
Rat

Analogue

data (di-C14-

18-alkyl

amines)

LD₅₀ >

10,000 mg/kg

bw

Not Classified [4]

Acute Dermal

Toxicity
Rat

OECD 402

(Limit Test on

analogue)

LD₅₀ > 2,000

mg/kg bw
Not Classified [2][6]

Skin

Irritation/Corr

osion

Rabbit
OECD 404

(on analogue)

No irritation

observed
Not Classified [7]

Eye

Irritation/Corr

osion

- -

Potential for

irritation

based on

chemical

class

Data lacking [1]

Genotoxicity

(Ames Test)

S.

typhimurium

OECD 471

(on analogue)
Negative

Not

Mutagenic
[8]

Acute Toxicity
Studies on di-C14-18-alkyl amines, a close analogue, showed low acute toxicity following oral

exposure, with an LD₅₀ in rats greater than 10,000 mg/kg bw.[4] Signs of toxicity at the highest
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dose included depression, ataxia, and diarrhea.[4] An acute dermal toxicity limit test on a

similar long-chain dialkylamine in rats found no mortality or signs of systemic toxicity at 2000

mg/kg bw.[2]

Skin and Eye Irritation
For long-chain amines, the potential for irritation generally decreases as the alkyl chain length

increases.[4] A study on an analogue substance according to OECD Guideline 404 showed no

evidence of skin irritation or corrosion in rabbits.[7] However, due to the amine functional group,

Dihexadecylamine should be handled as a potential skin and eye irritant.[1]

Aquatic Toxicity
Dihexadecylamine is classified as very toxic to aquatic life with long-lasting effects.[2][5] This

is a common characteristic of cationic surfactants, which can disrupt the cell membranes of

aquatic organisms.[9] Care must be taken to prevent its release into the environment.

Handling, Storage, and Disposal
Handling

Work in a well-ventilated area, preferably under a chemical fume hood.[7][10]

Avoid the formation of dust and aerosols.[7]

Wear appropriate Personal Protective Equipment (PPE) as detailed in Section 6.0.[7]

Avoid contact with skin, eyes, and clothing.[10]

Wash hands thoroughly after handling.[7]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][10]

Keep away from incompatible materials such as strong oxidizing agents.[11]

Disposal
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Dispose of Dihexadecylamine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[7]

Do not allow the chemical to enter drains, as it is very toxic to aquatic life.[7][12]

Emergency Procedures
First Aid Measures
A logical workflow for first aid response to an exposure incident is provided below.

Exposure Event Initial Assessment

First Aid Actions

Medical Attention

Exposure Occurs Assess Route of Exposure

SKIN
- Remove contaminated clothing.

- Wash with soap and water. Skin Contact 

EYES
- Rinse with water for 15 mins.

- Remove contact lenses.
 Eye Contact 

INHALATION
- Move to fresh air.

- Keep at rest.

 Inhalation 

INGESTION
- Rinse mouth.

- DO NOT induce vomiting.

 Ingestion 

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid response workflow for Dihexadecylamine exposure.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[13]
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After Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if symptoms occur.[13]

After Inhalation: Remove from exposure and move to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[12]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.[12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[10][11]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen

oxides (NOx).[11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[10][11]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling Dihexadecylamine to minimize exposure.

Personal Protective Equipment (PPE)
for Dihexadecylamine Handling

Respiratory Protection Eye/Face Protection Skin Protection

Use in a chemical fume hood.
If ventilation is inadequate,

use a NIOSH-approved respirator.

Wear tightly fitting safety goggles
conforming to EN166 (EU) or

NIOSH (US).

Handle with chemical-resistant gloves
(e.g., Nitrile, Neoprene).

Wear impervious clothing/lab coat.
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Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Dihexadecylamine.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[7]

Skin Protection: Handle with chemical-resistant gloves (e.g., Nitrile, Neoprene). Wear

impervious clothing, such as a lab coat, to prevent skin contact.[7]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

exposure limits may be exceeded, use a NIOSH-approved respirator.[7][10]

Experimental Protocols
The following sections describe the methodologies for key toxicological experiments, based on

OECD Test Guidelines, which are applicable for assessing the safety of Dihexadecylamine.

Acute Dermal Toxicity (OECD Guideline 402)
This test is designed to assess the potential adverse effects from a single, short-term dermal

exposure.[3][12]
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Preparation Phase

Dosing Phase

Exposure & Observation

Endpoint Analysis

1. Animal Preparation
- Select healthy young adult rats (200-300g).

- Acclimatize for >= 5 days.
- Clip fur from dorsal area (>=10% body surface).

2. Dosing
- Apply 2000 mg/kg of test substance uniformly.

- Cover with porous gauze and semi-occlusive dressing.

3. Exposure Period
- 24-hour exposure.

4. Observation Period
- Observe for 14 days.

- Record mortality, clinical signs, body weight weekly.

5. Necropsy
- Perform gross necropsy on all animals at day 14.

Click to download full resolution via product page

Caption: Experimental workflow for an acute dermal toxicity study (OECD 402).

Test Animals: Healthy young adult rats (Wistar or Sprague-Dawley) are typically used.[2][14]

Animals are acclimatized for at least 5 days.

Procedure: A limit test is often performed first. The test substance is applied at a single dose

of 2000 mg/kg body weight to a shaved area of the skin (at least 10% of the body surface).

[2] The application site is covered with a semi-occlusive dressing for 24 hours.
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Observations: Animals are observed for mortality and clinical signs of toxicity for 14 days.

Body weight is recorded weekly.[12]

Endpoint: The primary endpoint is the LD₅₀ (median lethal dose). If no mortality occurs at

2000 mg/kg, the LD₅₀ is determined to be greater than this value. A gross necropsy is

performed on all animals at the end of the study.[2]

Acute Skin Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.[15][16]

Test Animals: Healthy young adult albino rabbits are used.[7]

Procedure: 0.5 mL (if liquid) or 0.5 g (if solid) of the test substance is applied to a small patch

of shaved skin (approx. 6 cm²).[15] The patch is covered with a gauze dressing for a 4-hour

exposure period.

Observations: The skin is examined for erythema (redness) and edema (swelling) at 60

minutes, 24, 48, and 72 hours after patch removal.[16] Observations may continue for up to

14 days to assess reversibility.

Endpoint: Skin reactions are scored based on a standardized grading system. The mean

scores for erythema and edema are used to classify the substance.[16]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test assesses the potential for a substance to damage the eye.[10][17]

Test Animals: Healthy adult albino rabbits are used.[13]

Procedure: A single dose of the test substance (0.1 mL or 0.1 g) is applied into the

conjunctival sac of one eye of the animal. The other eye serves as a control.[17] A sequential

testing strategy is used, starting with one animal.

Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after application.[17] The observation period can be extended up to 21

days to evaluate reversibility.
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Endpoint: Lesions are scored according to a standardized scale. The scores determine the

irritation classification.[17]

Aquatic Toxicity (OECD Guidelines 201, 202, 203)
A battery of tests is used to determine the hazard to different aquatic trophic levels.[18][19]

Alga, Growth Inhibition Test (OECD 201): Evaluates the effects on the growth of freshwater

algae (e.g., Pseudokirchneriella subcapitata).[20] The endpoint is the EC₅₀ (median effective

concentration) that causes a 50% reduction in growth or growth rate over 72 hours.[20]

Daphnia sp., Acute Immobilisation Test (OECD 202): Assesses acute toxicity to invertebrates

(e.g., Daphnia magna). The endpoint is the EC₅₀ for immobilization after 48 hours.

Fish, Acute Toxicity Test (OECD 203): Determines the acute lethal toxicity to fish (e.g.,

Zebrafish, Danio rerio).[21][22] The endpoint is the LC₅₀ (median lethal concentration) that

kills 50% of the fish within 96 hours.[22]

Mechanism of Action
Specific signaling pathways for Dihexadecylamine have not been extensively studied.

However, as a cationic surfactant, its toxicity is primarily driven by its interaction with biological

membranes.
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Caption: General mechanism of toxicity for cationic surfactants like Dihexadecylamine.

The positively charged amine headgroup of Dihexadecylamine can interact electrostatically

with the negatively charged components of cell membranes, such as phospholipids. The long,

hydrophobic alkyl chains can then insert into and disrupt the lipid bilayer.[9][23] This disruption

leads to increased membrane permeability, leakage of cellular contents, denaturation of

membrane-bound proteins, and ultimately, cell lysis and death.[23] This mechanism underlies

its irritant effects on skin and eyes and its high toxicity to aquatic organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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